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Compound Focus: Dhfr-IN-8
Cat. No.: S12850569

The core information available for DHFR-IN-8 is summarized in the table below.

Property Description

Chemical Name DHFR-IN-8 (compound 6r) [1]

CAS Number 3032441-09-8 [1]
Molecular CisH14NeS [1]
Formula

Molecular 346.41 g/mol [1]
Weight

Biological Role Dihydrofolate reductase (DHFR) inhibitor; affects purine and thymidylate
biosynthesis, impacting cell proliferation and growth [1].

Antibacterial Inhibits methicillin-resistant Staphylococcus aureus (MRSA) ATCC 43300 (ICso =

Activity 15.6 ng/mL) in mouse models of systemic and thigh infection [1].

The table below summarizes its cytotoxic activity against various human cancer cell lines, as measured by

MTT assays after 72 hours of treatment [1].
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Cell Line Cancer Type ICs0 (M) [1]
HGC-27 Gastric Cancer 0.001
HCT-116 Colorectal Carcinoma 0.005
HepG2 Hepatocellular Carcinoma 0.12

MCF7 Breast Cancer 0.58

Mechanism of Action and Research Context

DHFR-IN-8 functions by inhibiting the dihydrofolate reductase (DHFR) enzyme [1]. The following diagram

illustrates the crucial role of DHFR in the folate metabolism pathway and where DHFR-IN-8 acts.

INHIBITS
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Click to download full resolution via product page
DHFR-IN-8 inhibits the conversion of DHF to THF, a key step for DNA synthesis.

As shown above, DHFR catalyzes the conversion of dihydrofolate (DHF) to tetrahydrofolate (THF) [2] [3].
THEF is an essential cofactor for the synthesis of purine nucleotides and thymidylate, which are the building
blocks of DNA and RNA [4] [2]. By inhibiting DHFR, DHFR-IN-8 depletes the cellular pool of THF,
thereby disrupting DNA synthesis and ultimately leading to the cessation of cell proliferation, which is

particularly effective against rapidly dividing cells like cancer cells or certain bacteria [4] [1].

Research Applications and Workflow

The identified activities of DHFR-IN-8 suggest two primary research applications, which can be integrated

into a standard discovery workflow.
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Potential research applications and a generalized experimental workflow for DHF R-IN-8.

¢ As a potential anticancer agent: The potent cytotoxicity against a panel of human cancer cell lines
makes it a candidate for further oncology research [1].
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e As a template for antibacterial development: Its high potency against MRSA indicates potential for
developing new antibiotics to combat drug-resistant bacterial infections [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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